PL225B
Description
PL225B is an orally bioavailable inhibitor of the insulin-like growth factor 1 receptor (IGF-1R) with potential antineoplastic activity. IGF-1R inhibitor this compound selectively binds to and inhibits the activities of IGF-1R, which may result in both the inhibition of tumor cell proliferation and the induction of tumor cell apoptosis in IGF-1R-overexpressing tumor cells. IGF-1R, a receptor tyrosine kinase overexpressed in a variety of human cancers, plays a significant role in the stimulation of cellular proliferation, oncogenic transformation, and suppression of apoptosis.
Scientific Research Applications
1. Antineoplastic Activity
PL225B, identified as an orally bioavailable inhibitor of the insulin-like growth factor 1 receptor (IGF-1R), holds potential for antineoplastic activity. It selectively binds to and inhibits IGF-1R, which can result in the inhibition of tumor cell proliferation and the induction of tumor cell apoptosis in IGF-1R-overexpressing tumor cells. This is significant as IGF-1R plays a crucial role in cellular proliferation, oncogenic transformation, and suppression of apoptosis in various human cancers (Definitions, 2020).
2. Drug Delivery Nanoplatforms
Research involving P22 viral capsids demonstrates their potential as nanoplatforms for developing efficient drug delivery vehicles. These capsids can be engineered for the encapsulation and targeted delivery of anticancer drugs, like bortezomib (BTZ), to specific cancer cells, such as hepatocellular carcinoma. This approach, combining genetic and chemical engineering, exemplifies the innovative applications of this compound in targeted cancer therapy (Min et al., 2014).
3. Plasmonic Photocatalytic Nanostructures
P22 virus-like particles have been used to construct Au/CdS plasmonic photocatalytic nanostructures. This innovative approach enhances the photodegradation of pollutants like methylene blue, showcasing the application of this compound in environmental remediation and advanced materials science (Zhou et al., 2015).
4. Genetic and Protein Engineering
This compound plays a role in genetic and protein engineering, as demonstrated by studies involving the fusion of various genes to bacteriophage proteins for immunological applications. For instance, a fused gene of nucleoprotein (NP) and herpes simplex virus genes (VP22) induces protective immunity against different subtypes of influenza virus, highlighting the potential of this compound in vaccine development and immunotherapy (Saha et al., 2006).
Properties
Molecular Formula |
C25H28N8O3 |
|---|---|
Appearance |
Solid powder |
Synonyms |
PL225B; PL-225B; PL 225B.; NONE |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
